methyl N-(3-hydroxypropyl)-3-carbomethoxypyrrole-2-acetate

• Molecular Formula: C12H17NO5
• Molecular Weight: 255.27 g/mol
• IUPAC Name: methyl 1-(3-hydroxypropyl)-2-(2-methoxy-2-oxoethyl)pyrrole-3-carboxylate
• InChI: InChI=1S/C12H17NO5/c1-17-11(15)8-10-9(12(16)18-2)4-6-13(10)5-3-7-14/h4,6,14H,3,5,7-8H2,1-2H3
• InChI Key: TZBNHYNOVWTWED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=CN1CCCO)C(=O)OC

Description

Methyl N-(3-hydroxypropyl)-3-carbomethoxypyrrole-2-acetate is a useful research compound. Its molecular formula is C12H17NO5 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of propanolamine in water there is added dimethyl 1,3-acetonedicarboxylate. The resultant mixture is rapidly cooled to -10° C. and treated dropwise, over a 15 minute period, with stirring, with 1-bromoacetone, whilst maintaining the reaction mixture at a temperature not higher than 40° C. When the addition is completed the dark reaction mixture is stirred for an additional hour at room temperature, and then poured into a mixture of hydrochloric acid-ice, saturated with solid sodium chloride and extracted with ethyl acetate (3×100 ml.). The combined organic extract is washed with cold water to neutrality, dried with anhydrous sodium sulfate and evaporated to dryness under reduced pressure. Chromatography of the residue on silica gel, using hexane:ethyl acetate as eluant, affords methyl N-(3-hydroxypropyl)-3-carbomethoxy-4-methylpyrrole-2-acetate (IV, R=CH3, n=1).